Cas no 2216746-94-8 ((2R,6R)-tert-Butyl 2,6-dimethylpiperazine-1-carboxylate)
(2R,6R)-tert-Butyl 2,6-dimethylpiperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (2R,6R)-tert-Butyl 2,6-dimethylpiperazine-1-carboxylate
- tert-butyl (2R,6R)-2,6-dimethylpiperazine-1-carboxylate
- (2R,6R)-1-Boc-2,6-dimethyl-piperazine
- trans-1-Boc-2,6-dimethyl-piperazine
- trans-tert-Butyl 2,6-dimethylpiperazine-1-carboxylate
- ZXA00762
- (2R,6R)-1-Boc-2,6-dimethylpiperazine
- A857221
- t-butyl (2R,6R)-2,6-dimethyl-1-piperazinecarboxylate
- Rel-tert-butyl (2R,6R)-2,6-dimethylpip
- 1-Piperazinecarboxylic acid, 2,6-dimethyl-, 1,1-dimethylethyl ester, (2R,6R)-rel-
- Rel-tert-butyl (2R,6R)-2,6-dimethylpiperazine-1-carboxylate
-
- MDL: MFCD28155037
- Inchi: 1S/C11H22N2O2/c1-8-6-12-7-9(2)13(8)10(14)15-11(3,4)5/h8-9,12H,6-7H2,1-5H3/t8-,9-/m1/s1
- InChI Key: RBOGBIZGALIITO-RKDXNWHRSA-N
- SMILES: O(C(C)(C)C)C(N1[C@H](C)CNC[C@H]1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 225
- XLogP3: 1.3
- Topological Polar Surface Area: 41.6
Experimental Properties
- Density: 0.970±0.06 g/cm3(Predicted)
- Boiling Point: 279.7±15.0 °C(Predicted)
- pka: 8.53±0.60(Predicted)
(2R,6R)-tert-Butyl 2,6-dimethylpiperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D971881-100mg |
trans-1-Boc-2,6-dimethyl-piperazine |
2216746-94-8 | 95% | 100mg |
$255 | 2024-07-28 | |
| eNovation Chemicals LLC | D971881-250mg |
trans-1-Boc-2,6-dimethyl-piperazine |
2216746-94-8 | 95% | 250mg |
$370 | 2024-07-28 | |
| eNovation Chemicals LLC | D971881-500mg |
trans-1-Boc-2,6-dimethyl-piperazine |
2216746-94-8 | 95% | 500mg |
$610 | 2024-07-28 | |
| eNovation Chemicals LLC | D971881-1g |
trans-1-Boc-2,6-dimethyl-piperazine |
2216746-94-8 | 95% | 1g |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | D971881-5g |
trans-1-Boc-2,6-dimethyl-piperazine |
2216746-94-8 | 95% | 5g |
$4475 | 2024-07-28 | |
| eNovation Chemicals LLC | D971881-50mg |
trans-1-Boc-2,6-dimethyl-piperazine |
2216746-94-8 | 95% | 50mg |
$190 | 2025-02-21 | |
| eNovation Chemicals LLC | D971881-500mg |
trans-1-Boc-2,6-dimethyl-piperazine |
2216746-94-8 | 95% | 500mg |
$610 | 2025-02-21 | |
| eNovation Chemicals LLC | D971881-1g |
trans-1-Boc-2,6-dimethyl-piperazine |
2216746-94-8 | 95% | 1g |
$1115 | 2025-02-21 | |
| eNovation Chemicals LLC | D971881-100mg |
trans-1-Boc-2,6-dimethyl-piperazine |
2216746-94-8 | 95% | 100mg |
$255 | 2025-02-21 | |
| eNovation Chemicals LLC | D971881-250mg |
trans-1-Boc-2,6-dimethyl-piperazine |
2216746-94-8 | 95% | 250mg |
$370 | 2025-02-21 |
(2R,6R)-tert-Butyl 2,6-dimethylpiperazine-1-carboxylate Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on (2R,6R)-tert-Butyl 2,6-dimethylpiperazine-1-carboxylate
(2R,6R)-tert-Butyl 2,6-dimethylpiperazine-1-carboxylate (CAS No. 2216746-94-8)
(2R,6R)-tert-Butyl 2,6-dimethylpiperazine-1-carboxylate (CAS No. 2216746-94-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazines and is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and potential therapeutic applications.
The chiral nature of (2R,6R)-tert-Butyl 2,6-dimethylpiperazine-1-carboxylate is particularly noteworthy. Chirality is a fundamental concept in organic chemistry, where molecules that are mirror images of each other but not superimposable are known as enantiomers. In the context of pharmaceuticals, enantiomers can exhibit different biological activities, with one enantiomer being more active or even having adverse effects compared to the other. The (2R,6R) configuration of this compound ensures that it possesses specific properties that can be leveraged in drug development.
The tert-butyl group in the compound provides additional stability and protection against degradation, making it a valuable intermediate in the synthesis of more complex molecules. This group also influences the solubility and lipophilicity of the compound, which are critical factors in determining its pharmacokinetic properties. The 2,6-dimethyl substitution on the piperazine ring further modulates the compound's interactions with biological targets, enhancing its selectivity and potency.
Recent studies have highlighted the potential of (2R,6R)-tert-Butyl 2,6-dimethylpiperazine-1-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain neurodegenerative diseases. The piperazine scaffold is known for its ability to interact with G protein-coupled receptors (GPCRs), which are key targets for many drugs used to treat conditions such as Parkinson's disease and Alzheimer's disease.
In addition to its potential in neurodegenerative disorders, (2R,6R)-tert-Butyl 2,6-dimethylpiperazine-1-carboxylate has been explored for its anti-inflammatory properties. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound can effectively inhibit pro-inflammatory cytokines such as TNF-α and IL-1β. This makes it a promising candidate for the development of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.
The synthesis of (2R,6R)-tert-Butyl 2,6-dimethylpiperazine-1-carboxylate involves several steps that require precise control over stereochemistry. One common approach involves the use of chiral catalysts or chiral auxiliaries to ensure the formation of the desired enantiomer. The choice of synthetic route can significantly impact the yield and purity of the final product, making it essential to optimize these processes for large-scale production.
In terms of safety and handling, (2R,6R)-tert-Butyl 2,6-dimethylpiperazine-1-carboxylate should be stored under appropriate conditions to maintain its stability and prevent degradation. It is generally considered safe for laboratory use when proper precautions are taken. However, as with any chemical compound, it is important to follow standard safety protocols and handle it with care.
The future prospects for (2R,6R)-tert-Butyl 2,6-dimethylpiperazine-1-carboxylate are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. Its unique combination of chiral properties and functional groups makes it a valuable tool in the development of novel drugs and therapies. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in advancing medical treatments for a variety of conditions.
2216746-94-8 ((2R,6R)-tert-Butyl 2,6-dimethylpiperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)